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Compound of Interest

Compound Name:
5-(Aminomethyl)picolinonitrile

dihydrochloride

Cat. No.: B070290 Get Quote

An In-Depth Guide to the Reaction Mechanisms and Synthetic Applications of 5-
(Aminomethyl)picolinonitrile Dihydrochloride

Introduction
5-(Aminomethyl)picolinonitrile dihydrochloride is a versatile bifunctional building block of

significant interest to researchers in medicinal chemistry, drug discovery, and materials

science.[1] Its structure, featuring a nucleophilic primary aminomethyl group, an electrophilic

nitrile moiety, and an electron-deficient pyridine ring, offers multiple avenues for chemical

modification. The dihydrochloride salt form enhances the compound's stability and aqueous

solubility, making it a convenient starting material for a wide array of synthetic transformations.

This guide provides a detailed exploration of the principal reaction mechanisms involving 5-

(aminomethyl)picolinonitrile. It is designed for researchers, scientists, and drug development

professionals, offering not just protocols but also the underlying chemical principles that govern

its reactivity. By understanding these core mechanisms, scientists can strategically employ this

scaffold to construct complex molecular architectures and novel chemical entities.
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A foundational understanding of the molecule's properties is crucial for designing successful

synthetic strategies. The aminomethyl group is the primary site of nucleophilic reactivity, while

the nitrile group offers a handle for hydrolysis, reduction, or cycloaddition. The pyridine ring

itself, being electron-deficient, influences the reactivity of its substituents.

Property Value

IUPAC Name
5-(aminomethyl)pyridine-2-carbonitrile

dihydrochloride

Synonyms 5-(Aminomethyl)picolinonitrile 2HCl

CAS Number 182291-88-9[2]

Molecular Formula C₇H₉Cl₂N₃

Molecular Weight 206.07 g/mol

Appearance Solid[3]

The molecule's reactivity is centered on three key areas, as illustrated below.
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5-(Aminomethyl)picolinonitrile

Reactive Centers

N#C-Py-CH2-NH2

Primary Amine
(Nucleophilic)

 Acylation
 Alkylation

 Reductive Amination
 Cyclocondensation

Nitrile Group
(Electrophilic Carbon)

 Hydrolysis
 Reduction

 Cycloaddition

Pyridine Ring
(Aromatic System)

 N-Oxidation
 Modulates Substituent Reactivity
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R-CO-L
(Acylating Agent, L=Cl, OCOR)

Tetrahedral Intermediate

Py-CH2-NH2
(Free Amine)

Nucleophilic Attack

Py-CH2-NH-CO-R
(Amide Product)

Collapse & L⁻ Elimination

Base (e.g., Et3N)
Removes HCl byproduct

Py-C#N

Py-CO-NH2
(Amide Intermediate)

H2O, H⁺ or OH⁻

Py-COOH
(Carboxylic Acid)

H2O, H⁺ or OH⁻, Heat
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Py-CH2-Br
(5-(bromomethyl)picolinonitrile)

[H3N---CH2(Py)---Br]‡
(SN2 Transition State)

:NH3
(Ammonia)

Backside Attack

Py-CH2-NH3⁺ Br⁻

Inversion of Stereochemistry
(if chiral)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b070290?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b070290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

